Cas no 1039765-91-7 (3-Chloro-1,1'-biphenyl-2-carbonitrile)
1039765-91-7 structure
Product Name:3-Chloro-1,1'-biphenyl-2-carbonitrile
CAS No:1039765-91-7
MF:C13H8ClN
MW:213.662322044373
CID:2194321
Update Time:2023-08-07
3-Chloro-1,1'-biphenyl-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-1.1’-biphenyl-2-carbonitrile
- 2-chloro-6-phenylbenzonitrile
- 3-CHLORO-1,1'-BIPHENYL-2-CARBONITRILE
- 3-chloro-2-biphenylcarbonitrile
- ONMVVPCZYAQCSA-UHFFFAOYSA-N
- 3-Chloro-1,1'-biphenyl-2-carbonitrile
-
- Inchi: 1S/C13H8ClN/c14-13-8-4-7-11(12(13)9-15)10-5-2-1-3-6-10/h1-8H
- InChI Key: ONMVVPCZYAQCSA-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C#N)C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 249
- Topological Polar Surface Area: 23.8
3-Chloro-1,1'-biphenyl-2-carbonitrile Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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